Kidney Fibrosis

Description

Kidney fibrosis is a pathological process characterized by excessive accumulation of extracellular matrix proteins in the renal interstitium, leading to scar formation, loss of functional nephrons, and progressive decline in renal function. It is a common final pathway for various chronic kidney diseases, irrespective of their initial etiology, and contributes significantly to end-stage renal disease. The process involves complex interactions between inflammatory cells, fibroblasts, and profibrotic mediators, resulting in structural distortion and impaired kidney function.